2-(2,5-dioxopyrrolidin-1-yl)-N-(2-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl)acetamide

• IUPAC Name: 2-(2,5-dioxopyrrolidin-1-yl)-N-[2-(1-methyl-6-oxopyridazin-3-yl)phenyl]acetamide
• InChI: InChI=1S/C17H16N4O4/c1-20-15(23)7-6-13(19-20)11-4-2-3-5-12(11)18-14(22)10-21-16(24)8-9-17(21)25/h2-7H,8-10H2,1H3,(H,18,22)
• InChI Key: NNGZMWPNYXZYER-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C=CC(=N1)C2=CC=CC=C2NC(=O)CN3C(=O)CCC3=O
• Molecular Formula: C17H16N4O4
• Molecular Weight: 340.33 g/mol

Description

2-(2,5-dioxopyrrolidin-1-yl)-N-(2-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl)acetamide is a useful research compound. Its molecular formula is C17H16N4O4 and its molecular weight is 340.339. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Compound Development

The compound 2-(2,5-dioxopyrrolidin-1-yl)-N-(2-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl)acetamide is involved in the synthesis and development of various chemical entities with potential pharmacological activities. Research has explored its utility in creating novel chemical structures with varied biological activities, including cardiac, nephrotropic, neuroprotective, dermatological, and cytostatic effects. Notably, the pyridazino(4,5-b)indole-1-acetamide compounds, synthesized for their pharmacological activities, incorporate similar structural motifs to this compound, demonstrating its relevance in the discovery of new therapeutic agents (Habernickel, 2002).

Advancements in Organic Synthesis

The compound's structure has been utilized in the advancement of organic synthesis techniques, particularly in the synthesis of N-substituted 2-aminomethyl-5-methyl-7-phenyloxazolo[5,4-b]pyridines. This area of research shows the compound's role in facilitating the development of previously unknown derivatives through nucleophilic substitution reactions, highlighting its importance in expanding the toolkit for organic chemists and contributing to the synthesis of complex organic molecules (Palamarchuk et al., 2019).

Pharmacological Potential

Exploratory studies into the pharmacological potential of derivatives related to this compound have revealed a range of activities. This includes investigations into novel pyridazin-3-one derivatives for their utility in synthesizing fused azines, demonstrating the compound's contribution to the development of new pharmacophores with potential therapeutic applications (Ibrahim & Behbehani, 2014). Furthermore, the synthesis of 6,7-dihydro-5H-pyrrolo[1,2-a]imidazole derivatives via dehydration of substituted 2-(2-oxopyrrolidin-1-yl)acetamides indicates the compound's role in generating new chemical entities with potential biological importance (Kavina et al., 2018).